Cas no 172422-02-5 (tert-Butyl 3-isothiocyanatopropionate)
172422-02-5 structure
Product Name:tert-Butyl 3-isothiocyanatopropionate
CAS No:172422-02-5
MF:C8H13NO2S
MW:187.25932097435
MDL:MFCD01869157
CID:135514
Update Time:2025-04-19
tert-Butyl 3-isothiocyanatopropionate Chemical and Physical Properties
Names and Identifiers
-
- Propanoicacid, 3-isothiocyanato-, 1,1-dimethylethyl ester (9CI)
- tert-Butyl 3-isothiocyanatopropionate
- tert-Butyl-3-isothiocyanatopropionate
- tert-butyl 3-isothiocyanatopropanoate
-
- MDL: MFCD01869157
- Inchi: 1S/C8H13NO2S/c1-8(2,3)11-7(10)4-5-9-6-12/h4-5H2,1-3H3
- InChI Key: HEWUEFIMRQQSSL-UHFFFAOYSA-N
- SMILES: S=C=NCCC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 187.06700
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
Experimental Properties
- Density: 1,05 g/cm3
- Boiling Point: 88°C 1mm
- PSA: 70.75000
- LogP: 1.82100
tert-Butyl 3-isothiocyanatopropionate Security Information
- Hazardous Material transportation number:UN 2810
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26
- Safety Term:S26-36/37/39
- HazardClass:IRRITANT-HARMFUL
- Risk Phrases:R20/21/22
tert-Butyl 3-isothiocyanatopropionate Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
tert-Butyl 3-isothiocyanatopropionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056666-500mg |
tert-Butyl 3-isothiocyanatopropionate |
172422-02-5 | 99% | 500mg |
2388CNY | 2021-05-07 | |
| Fluorochem | 018338-250mg |
tert-Butyl 3-isothiocyanatopropionate |
172422-02-5 | 99% | 250mg |
£58.00 | 2022-03-01 | |
| Fluorochem | 018338-500mg |
tert-Butyl 3-isothiocyanatopropionate |
172422-02-5 | 99% | 500mg |
£100.00 | 2022-03-01 | |
| Fluorochem | 018338-5g |
tert-Butyl 3-isothiocyanatopropionate |
172422-02-5 | 99% | 5g |
£846.00 | 2022-03-01 | |
| TRC | B814255-5mg |
tert-Butyl 3-isothiocyanatopropionate |
172422-02-5 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B814255-10mg |
tert-Butyl 3-isothiocyanatopropionate |
172422-02-5 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B814255-50mg |
tert-Butyl 3-isothiocyanatopropionate |
172422-02-5 | 50mg |
$ 80.00 | 2022-06-06 | ||
| abcr | AB149553-500 mg |
tert-Butyl-3-isothiocyanatopropionate, 99%; . |
172422-02-5 | 99% | 500 mg |
€213.10 | 2023-07-20 | |
| abcr | AB149553-5 g |
tert-Butyl-3-isothiocyanatopropionate, 99%; . |
172422-02-5 | 99% | 5 g |
€1,333.40 | 2023-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056666-500mg |
tert-Butyl 3-isothiocyanatopropionate |
172422-02-5 | 99% | 500mg |
2388.0CNY | 2021-07-13 |
tert-Butyl 3-isothiocyanatopropionate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
172422-02-5 (tert-Butyl 3-isothiocyanatopropionate) Related Products
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